(3-Phenoxypropyl)guanidine hemisulfate
Description
(3-Phenoxypropyl)guanidine hemisulfate is a guanidine derivative characterized by a phenoxypropyl substituent and a hemisulfate counterion. Guanidine compounds are known for their strong basicity and diverse biological activities, often interacting with enzymes, receptors, or ion channels. The hemisulfate salt enhances solubility and stability, making it suitable for pharmacological research.
Properties
CAS No. |
860385-36-0 |
|---|---|
Molecular Formula |
C10H17N3O5S |
Molecular Weight |
291.33 g/mol |
IUPAC Name |
2-(3-phenoxypropyl)guanidine;sulfuric acid |
InChI |
InChI=1S/C10H15N3O.H2O4S/c11-10(12)13-7-4-8-14-9-5-2-1-3-6-9;1-5(2,3)4/h1-3,5-6H,4,7-8H2,(H4,11,12,13);(H2,1,2,3,4) |
InChI Key |
WYTDFFUPCBFVQB-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCCCN=C(N)N.OS(=O)(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)OCCCN=C(N)N.OS(=O)(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
PD-34799-SA; PD 34799-SA; PD34799-SA |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Analogues
a. Tranylcypromine Hemisulfate
- Structure : Trans-2-phenylcyclopropanamine hemisulfate.
- Key Features :
- Comparison: Both compounds utilize hemisulfate salts, improving aqueous solubility. Tranylcypromine’s cyclopropane ring and amine group contrast with (3-Phenoxypropyl)guanidine’s linear phenoxypropyl-guanidine backbone, suggesting divergent biological targets. The guanidine moiety may confer stronger basicity and distinct binding interactions .
b. dl-1-(2-Hydroxy-3-(o-toluidino)propyl)guanidine Hemisulfate
- Structure: Guanidine derivative with hydroxy, toluidino, and propyl groups.
- Key Features: CAS: 67427-65-0 . Applications: Not explicitly stated but inferred for pharmacological research.
- Both compounds highlight the versatility of guanidine derivatives in drug design, with substituents dictating target specificity .
Counterion-Based Comparisons
a. Ranitidine Hemifumarate
- Structure : Ranitidine (H₂ antagonist) with hemifumarate salt.
- Key Features :
- Counterion: Hemifumarate (vs. hemisulfate in the target compound).
- Applications: Gastrointestinal disorders.
- Comparison :
Research Findings and Implications
- Structural Impact: The phenoxypropyl group in (3-Phenoxypropyl)guanidine hemisulfate likely increases lipophilicity compared to Tranylcypromine’s cyclopropane ring or the toluidino analog’s polar groups. This could influence tissue penetration and target engagement .
- Counterion Role : Hemisulfate salts, as seen in Tranylcypromine, enhance solubility for in vitro assays (e.g., 10 mg/ml in DMSO). This property is critical for high-throughput screening and formulation .
- Biological Targets: While Tranylcypromine targets epigenetic enzymes, guanidine derivatives may interact with ion channels or receptors, suggesting (3-Phenoxypropyl)guanidine hemisulfate could explore novel pathways .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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